Cas no 122856-31-9 (4(3H)-Pteridinone,2-amino-6-[[(4S,5R)-2,5-dihydroxy-2-oxido-1,3,2-dioxaphosphorinan-4-yl]carbonyl]-)

• Product Name: 4(3H)-Pteridinone,2-amino-6-[[(4S,5R)-2,5-dihydroxy-2-oxido-1,3,2-dioxaphosphorinan-4-yl]carbonyl]-
• CAS No: 122856-31-9
• MF: C₁₀H₁₀N₅O₇P
• MW: 343.189462184906
• CID: 183598
• PubChem ID: 135481187
• Update Time: 2025-04-19

4(3H)-Pteridinone,2-amino-6-[[(4S,5R)-2,5-dihydroxy-2-oxido-1,3,2-dioxaphosphorinan-4-yl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pteridinone,2-amino-6-[[(4S,5R)-2,5-dihydroxy-2-oxido-1,3,2-dioxaphosphorinan-4-yl]carbonyl]-
• 1-(2-amino-4-oxopteridin-7-yl)-1-oxo-2,3,4-butanetriol-2,4-cyclic phosphate
• 2-amino-6-(2,5-dihydroxy-2-oxo-1,3,2λ⁵-dioxaphosphinane-4-carbonyl)-1H-pteridin-4-one
• 4(3H)-Pteridinone,2-amino-6-[[(4S,5R)-2,5-dihydroxy-2-oxido-1,3,2-dioxaphosphorinan-4-yl]carbo...
• 2-amino-6-[(2,5-dihydroxy-2-oxido-1,3,2-dioxaphosphinan-4-yl)carbonyl]pteridin-4(1H)-one
• 4(1H)-Pteridinone, 2-amino-6-((2,5-dihydroxy-1,3,2-dioxophosphorinan-4-yl)carbonyl)-, P-oxide
• Compound Z-phb
• DTXSID00924297
• 2-amino-6-(2,5-dihydroxy-2-oxo-1,3,2lambda5-dioxaphosphinane-4-carbonyl)-3H-pteridin-4-one
• CHEBI:221652
• 122856-31-9
• 2-amino-6-(2,5-dihydroxy-2-oxo-1,3,2lambda5-dioxaphosphinane-4-carbonyl)-1H-pteridin-4-one
• 2,5-Dihydroxy-4-(4-hydroxy-2-imino-1,2-dihydropteridine-6-carbonyl)-1,3,2lambda~5~-dioxaphosphinan-2-one
• Molybdopterin compound Z

• Inchi： 1S/C10H10N5O7P/c11-10-14-8-5(9(18)15-10)13-3(1-12-8)6(17)7-4(16)2-21-23(19,20)22-7/h1,4,7,16H,2H2,(H,19,20)(H3,11,12,14,15,18)
• InChI Key： ONCCWDRMOZMNSM-UHFFFAOYSA-N
• SMILES： P1(=O)(O)OCC(C(C(C2C=NC3=C(C(NC(N)=N3)=O)N=2)=O)O1)O

Computed Properties

• Exact Mass: 343.0319
• Monoisotopic Mass: 343.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Density: 2.39
• Boiling Point: 727.2°C at 760 mmHg
• Flash Point: 393.6°C
• Refractive Index: 1.943
• PSA: 186.32
• LogP: -1.30290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives